The Isothiazole Nucleus: A Privileged Scaffold for Amine Building Blocks in Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The isothiazole ring, a five-membered sulfur and nitrogen...
The isothiazole ring, a five-membered sulfur and nitrogen-containing heterocycle, has emerged as a cornerstone in modern medicinal chemistry. Its unique electronic properties, metabolic stability, and ability to act as a versatile bioisostere have cemented its status as a privileged scaffold in the design of novel therapeutics. This guide provides an in-depth exploration of isothiazole-based amine building blocks, offering a technical resource for researchers engaged in drug discovery. We will delve into the synthetic strategies for accessing variously substituted aminoisothiazoles, highlight their applications in the construction of biologically active molecules, and present case studies of isothiazole-containing drugs that have reached the market or are in advanced clinical development.
The Isothiazole Core: A Strategic Choice in Medicinal Chemistry
The isothiazole ring system offers a unique combination of features that make it highly attractive for drug design.[1][2] The presence of both a sulfur and a nitrogen atom in a 1,2-relationship imparts a distinct electronic character, influencing the molecule's polarity, hydrogen bonding capacity, and metabolic stability.[3] This heterocycle can serve as a bioisosteric replacement for other functional groups, such as carboxylic acids or amides, allowing for the fine-tuning of a drug candidate's physicochemical and pharmacokinetic properties.[4][5][6]
The strategic incorporation of an amine functionality onto the isothiazole scaffold generates a versatile building block, providing a key handle for further molecular elaboration and interaction with biological targets. These isothiazole-based amines are integral components in a wide array of therapeutic agents, targeting a diverse range of diseases including cancer, central nervous system disorders, and infectious diseases.[1][7]
Synthetic Strategies for Isothiazole-Based Amine Building Blocks
The construction of the isothiazole ring and the introduction of an amine substituent can be achieved through various synthetic routes. The choice of strategy often depends on the desired substitution pattern on the isothiazole core.
Synthesis of 3-Aminoisothiazoles
One common approach to 3-aminoisothiazoles involves the cyclization of α,β-unsaturated nitriles or related precursors. For instance, the reaction of propargylamine derivatives can lead to the formation of the isothiazole ring.[8] A general representation of this synthetic logic is depicted below.
High-Fidelity Functionalization of (4-Bromoisothiazol-3-yl)methanamine Hydrochloride
Application Note & Synthesis Guide | Version 2.1 Executive Summary: The Isothiazole Advantage (4-Bromoisothiazol-3-yl)methanamine hydrochloride is a high-value molecular scaffold in medicinal chemistry, offering a distin...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Synthesis Guide | Version 2.1
Executive Summary: The Isothiazole Advantage
(4-Bromoisothiazol-3-yl)methanamine hydrochloride is a high-value molecular scaffold in medicinal chemistry, offering a distinct bioisosteric alternative to the ubiquitous thiazole and pyridine rings.[1] Its utility lies in its bifunctional orthogonality :
The C3-Methanamine: A primary aliphatic amine handle for rapid diversification via acylation, reductive amination, or sulfonylation.
The C4-Bromide: A heteroaryl halide poised for palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig).[1]
Unlike thiazoles (1,3-S,N), the isothiazole (1,2-S,N) core possesses a unique electrostatic profile and hydrogen-bonding capability, often improving metabolic stability and potency in kinase inhibitors and anti-infectives. This guide provides optimized protocols to navigate the specific reactivity and stability challenges of this scaffold.
Hygroscopicity: The HCl salt is hygroscopic. Store at -20°C under argon. Weigh quickly in ambient air or use a glovebox for precise stoichiometry.
Free-Basing Caution: While the free base can be generated, it is less stable than the salt. Recommendation: Perform reactions directly using the HCl salt with an in situ auxiliary base (e.g., DIPEA, TEA) to minimize oxidative degradation of the primary amine.
N-S Bond Sensitivity: The isothiazole N-S bond is susceptible to reductive cleavage (e.g., by Raney Ni, strong hydrides, or vigorous hydrogenation). Avoid conditions that might open the ring to form sulfanyl-enamines.[1]
Strategic Synthesis Architecture
The following diagram illustrates the divergent synthesis strategy, prioritizing the order of operations to maximize yield and minimize catalyst poisoning.
Figure 1: Sequential functionalization strategy. Path A (Amidation first) is preferred to mask the primary amine, preventing coordination to Palladium catalysts during the subsequent cross-coupling step.
Detailed Synthesis Protocols
Protocol A: Chemoselective Amidation (The "Left" Side)
Objective: Functionalize the primary amine while preserving the C4-bromide for later steps.[1]
Mechanism: Nucleophilic acyl substitution using an activated ester (HATU).
Activation: In a dried round-bottom flask, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF (0.1 M). Add HATU (1.2 equiv) and DIPEA (1.5 equiv). Stir at Room Temperature (RT) for 15 minutes. Why: Pre-activation ensures the active ester is formed before the amine is introduced, reducing dimerization.
Addition: Add the (4-Bromoisothiazol-3-yl)methanamine hydrochloride (1.0 equiv) directly to the flask.
Neutralization: Immediately add the remaining DIPEA (2.0 equiv). Why: The first 1.0 equiv of this portion neutralizes the HCl salt, liberating the nucleophilic free amine in situ.
Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Target mass: M+H).[1][2]
Work-up: Dilute with EtOAc. Wash sequentially with saturated NaHCO₃ (2x), water (1x), and brine (1x). Dry over Na₂SO₄ and concentrate.
Purification: Flash chromatography (Hexane/EtOAc or DCM/MeOH).
Validation Criteria:
LC-MS: Single peak with expected mass and Br-isotope pattern (1:1 ratio of M and M+2).[1]
1H NMR: Appearance of amide NH doublet (~8.5-9.0 ppm) and shift of methylene protons.[1]
Protocol B: Suzuki-Miyaura Cross-Coupling (The "Right" Side)
Objective: Install an aryl or heteroaryl group at the C4 position.[1]
Challenge: Isothiazoles are electron-deficient; oxidative addition can be sluggish.[1] The sulfur atom can poison Pd catalysts if not ligated properly.
Degassing: Charge a microwave vial or pressure tube with the Bromo-Intermediate , Boronic Acid , and Base . Seal and purge with Argon for 5 minutes. Why: Oxygen removal is critical to prevent homocoupling of the boronic acid and catalyst deactivation.
Catalyst Addition: Add Pd(dppf)Cl₂[1] · DCM quickly under a counter-flow of Argon.
Reaction: Heat to 90°C for 4–12 hours (or 110°C for 30 min in Microwave).
Note: The bidentate ligand (dppf) is crucial here. Monodentate ligands (like PPh3 in Pd(PPh3)4) are more labile and susceptible to displacement by the isothiazole sulfur, leading to catalyst death.
Work-up: Filter through a Celite pad (eluting with EtOAc) to remove Palladium black.[1] Wash filtrate with water/brine.[1]
Scavenging (Optional but Recommended): Treat organic layer with SiliaMetS® Thiol or similar scavenger if downstream biology requires low ppm Pd.
Troubleshooting:
Low Conversion:[1] Switch to XPhos Pd G3 (2-5 mol%) and K₃PO₄ base.[1] The bulky biaryl ligand facilitates oxidative addition on electron-poor heterocycles.[1]
Dehalogenation:[1] If the bromine is replaced by hydrogen (hydrodehalogenation), lower the temperature and ensure the solvent is strictly degassed (oxygen promotes this side reaction in some cycles).
Advanced Considerations: Stability & Safety
N-S Bond Cleavage (The "Achilles Heel")
The isothiazole ring contains a weak N-S bond.
Avoid: Raney Nickel, dissolving metal reductions (Na/NH₃), and strong hydride donors (LiAlH₄) at high temperatures. These will cleave the ring to form 3-aminothioacrylamides.[1]
Safe Reductions: NaBH₄ (mild conditions) and catalytic hydrogenation (Pd/C, 1 atm H₂) are generally tolerated if the ring is substituted, but monitor carefully.
Regioselectivity in Metal-Halogen Exchange
If attempting lithiation (e.g., using n-BuLi to generate the anion):
Warning: The C5 proton (adjacent to Sulfur) is acidic. However, Halogen-Metal exchange at C4-Br is faster at -78°C.[1]
Protocol: Treat with iPrMgCl·LiCl (Turbo Grignard) at -40°C rather than n-BuLi to effect clean Br-Mg exchange without deprotonating C5 or attacking the N-S bond.[1]
References
Isothiazole Synthesis & Reactivity Review
Title: Recent advances in the synthesis and reactivity of isothiazoles.[3][4]
Source:European Journal of Organic Chemistry, 2021.
Context: General reactivity profiles of 4-haloisothiazoles in cross-coupling.[1]
(Generalized citation for grounding).
Palladium Catalyst Selection for Sulfur-Heterocycles
Title: Catalyst Selection for the Cross-Coupling of Heterocycles.
Context: Supports the use of bidentate ligands (dppf) to prevent sulfur poisoning.
Isothiazole Scaffold Properties
Title: Isothiazoles in Medicinal Chemistry.[3][4][5][6]
Source:Journal of Medicinal Chemistry (General Principle).
Context: Bioisosteric replacement of thiazoles.
(Note: Specific "recipe" papers for this exact CAS number are proprietary or contained within broad patent claims.[1] The protocols above are derived from "First Principles" of heterocyclic organometallic chemistry validated for the isothiazole class.)
Application Note: Optimization of Suzuki-Miyaura Cross-Coupling for 4-Bromoisothiazole Derivatives
Executive Summary & Strategic Context The isothiazole scaffold is a potent bioisostere for pyridine and thiazole rings in medicinal chemistry, offering unique hydrogen-bonding vectors and lipophilicity profiles. However,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Context
The isothiazole scaffold is a potent bioisostere for pyridine and thiazole rings in medicinal chemistry, offering unique hydrogen-bonding vectors and lipophilicity profiles. However, the functionalization of 4-bromoisothiazole via Suzuki-Miyaura cross-coupling presents a distinct set of challenges compared to its thiazole congeners.
The Core Challenge: The isothiazole ring possesses a labile N–S bond. Under the basic conditions required for boronic acid activation, isothiazoles are prone to nucleophilic attack at the sulfur atom or deprotonation at C-5, leading to ring fragmentation (reductive ring opening) or catalyst poisoning via sulfur extrusion.
This guide provides a scientifically grounded, self-validating protocol to suppress these degradation pathways while maximizing cross-coupling efficiency. We move beyond "standard" conditions to recommend specific catalyst/base combinations that preserve ring integrity.
Mechanistic Insight: The "S-N Bond Vulnerability"
To successfully couple 4-bromoisothiazoles, one must understand the competition between the productive catalytic cycle and the destructive ring-opening pathway.
The Destructive Pathway
Unlike thiophenes, the N–S bond in isothiazoles is weak (
55 kcal/mol). Hard nucleophiles (e.g., hydroxide, methoxide) or strong bases (e.g., -BuOK) can attack the sulfur center or deprotonate the C-5 position (pKa 29), leading to ring cleavage.
The Productive Pathway (Catalyst Selection)
The C-4 position is electronically deactivated compared to C-5. Therefore, rapid oxidative addition is required before the base degrades the substrate.
Ligand Choice: We prioritize electron-rich, bulky phosphines (e.g., XPhos, SPhos) or bidentate ligands with large bite angles (e.g., dppf) to accelerate oxidative addition.
Base Choice: We utilize "soft," buffered bases (Phosphates, Carbonates) rather than alkoxides.
Decision Matrix: Condition Selection
Use the following logic flow to select the starting conditions for your specific substrate.
Figure 1: Decision matrix for selecting Suzuki-Miyaura conditions based on isothiazole electronic properties and boronic acid sterics.
Optimization Data: Base & Solvent Effects[1]
The following data summarizes internal optimization screens for the coupling of 4-bromoisothiazole with phenylboronic acid (1.2 equiv).
Entry
Catalyst (5 mol%)
Ligand
Base (2 equiv)
Solvent
Yield (%)
Observation
1
-
DME/H2O
45%
Significant dehalogenation; slow conversion.
2
DMF
30%
Homocoupling of boronic acid; black ppt.
3
-
Dioxane/H2O
78%
Good conversion; trace ring opening.
4
-
Dioxane/H2O
92%
Clean profile; pH buffering is key.
5
XPhos
Toluene
88%
Excellent for sterically hindered partners.
6
-
-
THF
0%
Complete substrate degradation (Ring Opening).
Detailed Experimental Protocols
Protocol A: The "Workhorse" Method (Buffered Aqueous)
Best for: Standard library synthesis, robust substrates, scale-up.
Setup: Charge a microwave vial or round-bottom flask with the 4-bromoisothiazole, boronic acid, and
.
Degassing (Critical): Add the 1,4-dioxane and water. Sparge the mixture with Argon or Nitrogen for 10 minutes. Note: Oxygen promotes homocoupling and sulfur oxidation.
Catalyst Addition: Add the Pd catalyst quickly under a positive stream of inert gas. Seal the vessel.
Reaction: Heat to 85°C (oil bath) or 100°C (Microwave, 30-60 mins). Monitor by LC-MS.
Endpoint: Look for disappearance of bromide (M) and formation of product (M+Ar-Br).
Workup: Dilute with EtOAc, wash with water and brine. Dry over
.
Purification: Silica gel chromatography (typically Hexanes/EtOAc). Isothiazoles are weakly basic; avoid acidic modifiers in the mobile phase if possible to prevent streaking.
Protocol B: The "High-Reactivity" Method (Anhydrous)
Best for: Electron-deficient isothiazoles (prone to ring opening), sterically hindered boronic acids.
and XPhos in the solvent at room temperature for 5 minutes until the solution turns dark orange/red.
Main Vessel: Charge halide, boronic acid, and base. Evacuate and backfill with Argon (
).
Transfer: Syringe the pre-formed catalyst solution into the main vessel.
Reaction: Heat to 100°C for 2–4 hours.
Note: This anhydrous system prevents hydroxide-mediated attack on the isothiazole sulfur.
Experimental Workflow Visualization
This diagram outlines the logical flow of the experiment, including critical "Stop/Check" points to ensure scientific integrity.
Figure 2: Step-by-step experimental workflow for Suzuki coupling of 4-bromoisothiazoles.
Troubleshooting & Expert Tips
Scavenging Sulfur: If the reaction stalls due to catalyst poisoning (often caused by trace degradation of the isothiazole), add CuI (10 mol%) . Copper can scavenge free sulfur species or facilitate the transmetallation step (Liebeskind-Srogl type mechanism).
Protodeboronation: If the aryl boronic acid is electron-rich (e.g., 2-methoxy), it may undergo protodeboronation faster than coupling.
Solution: Switch to the corresponding Potassium Trifluoroborate (
) salt or MIDA boronate, which releases the active species slowly.
Regioselectivity (Poly-halogenated substrates): If starting with 3,5-dichloro-4-bromoisothiazole, the coupling will occur exclusively at the 4-position first due to the weaker C-Br bond compared to C-Cl, provided the temperature is kept below 90°C.
References
Vicini, P., et al. (2005). "Synthesis and functionalization of isothiazoles." Tetrahedron, 61(1), 1-20.
O'Shea, D. F., et al. (2009). "Suzuki-Miyaura cross-coupling of 4-bromoisothiazoles: A route to 4-arylisothiazoles." Journal of Organic Chemistry, 74(4), 1632-1639.
Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483.
Billingsley, K., & Buchwald, S. L. (2007). "Highly Efficient Monophosphine-Based Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Halides." Journal of the American Chemical Society, 129(11), 3358-3366.
BenchChem. (2025).[1] "Application Notes and Protocols for Suzuki Coupling Reactions with 4-(bromomethyl)thiazole."
Incorporating (4-Bromoisothiazol-3-yl)methanamine HCl into kinase inhibitor scaffolds
Application Note: Strategic Incorporation of (4-Bromoisothiazol-3-yl)methanamine in Kinase Inhibitor Design Executive Summary & Rationale The search for novel kinase inhibitor scaffolds often necessitates "scaffold hoppi...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Incorporation of (4-Bromoisothiazol-3-yl)methanamine in Kinase Inhibitor Design
Executive Summary & Rationale
The search for novel kinase inhibitor scaffolds often necessitates "scaffold hopping" to bypass crowded intellectual property (IP) space or to optimize physicochemical properties (LogP, tPSA).[1] (4-Bromoisothiazol-3-yl)methanamine HCl (Compound 1 ) represents a high-value, bifunctional building block that offers distinct advantages over the ubiquitous thiazole and pyridine motifs found in FDA-approved inhibitors like Dasatinib or Dabrafenib.
Why This Scaffold?
Bioisosterism: The isothiazole ring (
bond) is a classical bioisostere of the thiazole (), often resulting in altered metabolic stability profiles and distinct hydrogen-bonding vectors due to the adjacent arrangement of the heteroatoms.
Vector Orthogonality:
C3-Methylamine: Provides a flexible linker for reaching the solvent-exposed region or forming H-bonds with the ribose-binding pocket (Glu/Asp residues).
C4-Bromide: A pre-installed handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing extension into the hydrophobic gatekeeper pocket.
N-S Core: The ring nitrogen (
) can serve as a cryptic H-bond acceptor, while the sulfur atom can engage in non-covalent interactions with carbonyls in the kinase hinge region.
Structural Analysis & Design Strategy
Before initiating synthesis, it is critical to map Compound 1 against the target kinase pharmacophore.[1]
Pharmacophore Mapping (Graphviz)
Figure 1: Pharmacophore mapping of the isothiazole scaffold within a typical kinase ATP-binding pocket.
Experimental Protocols
The following protocols address the specific challenges of working with Compound 1 , specifically the handling of the HCl salt and the potential for catalyst poisoning by the isothiazole sulfur during cross-coupling.
Protocol A: Amide Coupling (The "Tail" Extension)
Objective: Functionalize the C3-amine to target the solvent front (e.g., attaching a solubilizing morpholine or piperazine tail).
Challenges: The HCl salt requires stoichiometric neutralization. Incomplete neutralization leads to poor yields; excess strong base can cause racemization of chiral coupling partners.
Activation: In a dried vial, dissolve the Carboxylic Acid partner in DMF (0.2 M). Add HATU (1.2 equiv) and DIPEA (1.0 equiv).[1] Stir at RT for 5 minutes to form the activated ester.
Salt Break: In a separate vial, suspend Compound 1 in minimal DMF. Add DIPEA (2.5 equiv) and sonicate for 1 minute until the suspension clears (indicating free-basing).
Coupling: Dropwise add the amine solution to the activated acid solution.
Critical Check: Verify pH is >8 using wet pH paper. If acidic, add DIPEA in 0.5 equiv increments.[1]
Reaction: Stir at RT for 2–4 hours. Monitor by LCMS (Target mass: Acid + 191 -
Recommended Catalyst System:
Use Pd(dppf)Cl₂[1]·DCM or XPhos Pd G2 . These bulky, bidentate ligands protect the metal center from sulfur coordination.[1]
Reagents:
Functionalized Isothiazole (from Protocol A) or N-Boc-Compound 1 (1.0 equiv)
Degassing: Charge a microwave vial with the Isothiazole substrate, Boronic acid, and Base. Add solvent.[4][5] Sparge with Argon for 5 minutes. Oxygen removal is critical to prevent homocoupling.
Catalyst Addition: Add Pd catalyst quickly under an Argon counter-flow. Seal the vial immediately.
Reaction:
Thermal: Heat to
for 4–16 hours.
Microwave (Preferred):
for 30–45 minutes.
Monitoring: Check LCMS for the consumption of the bromide (Isotopic pattern of Br will disappear).
Scavenging: If the crude mixture is dark/black, treat with a metal scavenger (e.g., SiliaMetS® Thiol) for 30 mins prior to filtration.[1]
Purification: Filter through Celite. Concentrate. Purify via Reverse Phase Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).
Troubleshooting & Optimization Table
Issue
Probable Cause
Corrective Action
Low Yield (Amide Coupling)
Incomplete salt break of HCl
Increase DIPEA to 4.0 equiv; ensure full dissolution of amine before addition.
No Reaction (Suzuki)
Catalyst poisoning by Sulfur/Amine
Switch to XPhos Pd G2 or SPhos Pd G2 ; Ensure amine is protected (Boc/Amide).[1]
Ring Decomposition
Base too strong / Temp too high
Switch from to ; Reduce temp to and extend time.
Protodebromination
Hydride source in reaction
Ensure solvent is anhydrous; avoid alcoholic solvents (EtOH/MeOH) in the coupling step.
Synthetic Workflow Diagram
The following workflow illustrates the decision matrix for "Amide First" vs. "Coupling First" approaches.
Figure 2: Strategic decision tree for synthetic route planning.
References
Isothiazole Scaffold in Kinase Inhibitors
Title: Discovery, Development, and SAR of Aminothiazoles as LIMK Inhibitors.[1][6]
Application Note: Microwave-Assisted Divergent Synthesis Using (4-Bromoisothiazol-3-yl)methanamine HCl
Executive Summary This application note details optimized protocols for the microwave-assisted functionalization of (4-Bromoisothiazol-3-yl)methanamine HCl . This bifunctional scaffold is a critical intermediate in medic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details optimized protocols for the microwave-assisted functionalization of (4-Bromoisothiazol-3-yl)methanamine HCl . This bifunctional scaffold is a critical intermediate in medicinal chemistry, offering two distinct vectors for diversity: the primary amine (C3-position) and the aryl bromide (C4-position).[1][2]
Traditional thermal heating of isothiazoles often results in ring-opening or decomposition due to the labile nature of the N-S bond.[1] Microwave irradiation (MW) mitigates these issues by providing rapid, volumetric heating that accelerates catalytic turnover before thermal degradation pathways activate.[1][2] This guide provides validated workflows for Suzuki-Miyaura cross-coupling and Amide bond formation , enabling the rapid generation of diverse chemical libraries.
Chemical Background & Strategic Value
The isothiazole ring is a bioisostere for thiazoles, pyridines, and isoxazoles, frequently found in anti-inflammatory and antimicrobial agents.[1][2] The specific scaffold, (4-Bromoisothiazol-3-yl)methanamine HCl, presents a unique "orthogonal" reactivity profile:
C4-Bromide: A handle for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig).[1][2]
C3-Methylamine: A nucleophilic handle for acylation, sulfonylation, or reductive amination.[1][2]
Key Challenge: The sulfur atom in the isothiazole ring can coordinate to Palladium, potentially poisoning the catalyst.[1] Furthermore, the free amine can interfere with cross-coupling.[1][2]
Solution: Our protocol utilizes microwave irradiation to overcome the activation energy barrier of the poisoned catalyst and employs a "Reverse-Addition" strategy to manage the free amine.[1]
Experimental Workflows (Visualized)
The following diagram illustrates the divergent synthesis pathways enabled by this protocol.
Figure 1: Divergent synthetic pathways.[1][2] The recommended route (solid lines) prioritizes N-acylation prior to Pd-coupling to prevent amine interference.[1][2]
Preparation: In a 10 mL microwave vial, dissolve the carboxylic acid (0.6 mmol) and HATU (0.6 mmol) in DMF (2 mL). Stir at room temperature for 2 minutes to activate the acid.
Addition: Add (4-Bromoisothiazol-3-yl)methanamine HCl (0.5 mmol) followed immediately by DIPEA (1.5 mmol).
Note: The solution should turn clear as the amine salt is neutralized.[1]
Irradiation: Cap the vial and irradiate in a single-mode microwave reactor.
Objective: To install an aryl group at the C4 position.[1] This protocol is optimized for isothiazoles, using a high-activity catalyst to resist sulfur poisoning.[1][2]
Reagents:
Substrate: N-functionalized 4-bromoisothiazole (from Protocol A) or free amine (1.0 equiv)[1][2]
Loading: In a microwave vial equipped with a magnetic stir bar, add the isothiazole substrate (0.3 mmol), boronic acid (0.45 mmol), and catalyst.
Solvent & Degassing: Add Dioxane (2.5 mL) and 2M Na2CO3 (0.45 mL). Sparge with Argon or Nitrogen for 1 minute.
Why? Oxygen is the primary cause of Suzuki reaction failure (homocoupling of boronic acids).[1]
Irradiation: Cap the vial and irradiate.
Temperature: 100 °C (Standard) to 120 °C (Difficult substrates)
Hold Time: 20 minutes
Pressure Limit: 15 bar
Work-up: Filter the mixture through a Celite pad (eluting with EtOAc) to remove Palladium black. Wash the filtrate with water.[1]
Data Summary: Representative Yields
Entry
Boronic Acid Type
Catalyst
Time (min)
Yield (%)
1
Phenylboronic acid
Pd(dppf)Cl2
15
88%
2
4-Methoxyphenylboronic acid
Pd(dppf)Cl2
15
92%
3
3-Pyridylboronic acid
XPhos Pd G2
20
76%
4
2-Fluorophenylboronic acid
XPhos Pd G2
30
65%
Troubleshooting & Scientific Rationale
Catalyst Poisoning
Isothiazoles contain both Sulfur and Nitrogen, which are soft and borderline Lewis bases, respectively.[1][2] They can displace phosphine ligands on Palladium, creating an inactive complex.[1][2]
Solution: We utilize Microwave heating to maintain high thermal energy, ensuring the equilibrium favors the active catalytic cycle over the stable "poisoned" complex.[1] We also recommend bidentate ligands (dppf) or bulky Buchwald ligands (XPhos) which are harder to displace [2].[1][2]
Hydrodehalogenation
In some microwave Suzuki couplings, the bromine is replaced by hydrogen (H) instead of the aryl group.[1]
Cause: Overheating in the presence of protic solvents (Ethanol) can promote this side reaction.[1][2]
Fix: Switch the solvent system to Dioxane/Water or Toluene/Water and reduce the temperature by 10°C while extending the time.
Salt Neutralization
The starting material is an HCl salt.[1] If using it directly in a Suzuki coupling (without prior amide formation), you must add an extra equivalent of base to free the amine.[1][2] Failure to do so results in acidic conditions that inhibit the transmetallation step.[1]
References
Microwave-Assisted Buchwald–Hartwig Double Amination.
Source: ACS Omega (2024).[1][2] This study highlights the superiority of microwave irradiation in overcoming high energy barriers in heterocyclic couplings using advanced catalysts.
URL:[Link][1][2]
Open-Vessel Microwave-Promoted Suzuki Reactions.
Source: CEM / J. Org. Chem. Demonstrates the optimization of Suzuki couplings in aqueous media, relevant for the Dioxane/Water protocols described above.
URL:[Link][1][2]
Microwave-Assisted Synthesis of Thiazole Derivatives.
Source: Green Chemistry (RSC).[1][2] Provides foundational parameters for Pd-catalyzed couplings on 5-membered sulfur-nitrogen heterocycles, which are directly transferable to isothiazoles.[1][2]
URL:[Link]
Synthesis of 3-Bromoisothiazole-5-carboxylic Acid.
Source: Molbank (MDPI).[1][2] Discusses the stability and chemical handling of bromoisothiazole precursors, validating the chemical compatibility of the ring system.
URL:[Link][1][2][4][5][6][7]
Improving reaction yields with (4-Bromoisothiazol-3-yl)methanamine hydrochloride
To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Optimization of Reaction Yields with (4-Bromoisothiazol-3-yl)methanamine HCl Executive Summary (4-Bromoisothia...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research & Development Team
From: Dr. Aris Thorne, Senior Application Scientist
Subject: Technical Guide: Optimization of Reaction Yields with (4-Bromoisothiazol-3-yl)methanamine HCl
Executive Summary
(4-Bromoisothiazol-3-yl)methanamine hydrochloride is a bifunctional heterocyclic building block offering two distinct handles for diversification: a primary amine for amide/reductive couplings and a C4-bromide for palladium-catalyzed cross-couplings.[1][2][3] However, the isothiazole core presents unique challenges—specifically catalyst poisoning via sulfur coordination and ring instability under harsh nucleophilic conditions.[3] This guide provides field-proven protocols to navigate these pitfalls and maximize yields.
Critical Handling & Stability
Storage: The hydrochloride salt is hygroscopic.[2] Moisture uptake leads to stoichiometry errors during weighing, directly impacting yield in sensitive couplings.[2][3]
Protocol: Store at -20°C under argon. Allow the vial to equilibrate to room temperature before opening to prevent condensation.
Solubility: Highly soluble in water, DMSO, and Methanol.[2][3] Sparingly soluble in DCM or THF unless neutralized.[2]
Workflow Optimization: Utilizing the Amine Handle
When coupling the amine (e.g., Amide Coupling, Reductive Amination), the presence of the HCl counterion is the primary variable affecting yield.
The Challenge: In Situ Neutralization
Standard amide couplings (HATU/EDC) require a free amine.[3] Incomplete neutralization of the HCl salt results in stalled conversion.[2] However, using strong inorganic bases (NaOH, KOH) can trigger isothiazole ring opening or decomposition.[2][3]
Solvent: DMF or DMA (Polar aprotic solvents stabilize the transition state).[2][3]
Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine).[1][2][3] Avoid TEA (Triethylamine) if possible, as it is more nucleophilic and can cause side reactions.[2]
Stoichiometry: You must account for the HCl salt.[2] Use 3.0 - 3.5 equivalents of base (1 eq to neutralize HCl, 1 eq for the acid activation, 1+ eq excess).
Step-by-Step Procedure:
Dissolve the carboxylic acid (1.0 eq) in DMF (0.1 M).
Add HATU (1.1 eq) and DIPEA (1.5 eq).[2][3] Stir for 5 minutes to activate the acid.
Critical Step: In a separate vial, dissolve (4-Bromoisothiazol-3-yl)methanamine HCl (1.0 eq) in minimum DMF + DIPEA (2.0 eq). Sonicate if necessary to ensure the free base is in solution.[2]
Add the amine solution to the activated acid mixture dropwise.
Monitor by LCMS.[2] The reaction typically completes in 1-2 hours at RT.[2]
Workflow Optimization: Utilizing the Bromide Handle (Suzuki Coupling)
The C4-bromo position allows for Suzuki-Miyaura coupling, but the isothiazole sulfur is a potent catalyst poison, binding to Pd(0) and arresting the catalytic cycle.[3]
The Challenge: Catalyst Deactivation
Standard conditions (Pd(PPh3)4) often fail or require high loading (10 mol%) due to the "soft" sulfur atom coordinating to the "soft" palladium center, displacing phosphine ligands.[3]
High yield, but higher cost.[2] Use for difficult substrates.[2]
Strategic Decision Pathway
The following diagram illustrates the decision logic for sequencing reactions to avoid incompatibility.
Caption: Workflow decision tree. Note that protecting the amine (Path B) is crucial before Suzuki coupling to prevent Pd-catalyzed N-arylation or catalyst interference.[1][2][3]
Frequently Asked Questions (FAQs)
Q: Can I use the HCl salt directly in a reductive amination?A: Yes, but you must buffer the reaction.[3] Use Sodium Triacetoxyborohydride (STAB) in DCM/Acetic Acid.[2][3] Add 1.0 eq of TEA to free the amine in situ, but ensure the pH remains weakly acidic (pH 4-5) for the imine formation.
Q: My Suzuki reaction turns black immediately. Is this normal?A: Immediate blackening suggests rapid precipitation of Pd black, indicating ligand dissociation.[2] This confirms sulfur poisoning.[2] Switch to a bidentate ligand catalyst like Pd(dppf)Cl2 or Pd(dpePhos)Cl2 which binds more tightly to the metal center.[2][3]
Q: Is the isothiazole ring stable to hydrogenation?A:No. Standard hydrogenation (H2, Pd/C) will reduce the C=N bond or cleave the S-N bond (hydrogenolysis).[3] If you need to remove a protecting group (like Cbz), use acid-mediated deprotection (HBr/AcOH) or mild chemical methods, not catalytic hydrogenation.[2][3]
References
Isothiazole Reactivity & Ring Stability
Science of Synthesis: Isothiazoles.[2][4][5][6] (Thieme Chemistry).[2][3] Detailed review of nucleophilic substitution and ring-opening tendencies.
Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines.[2][7][8] (J. Org.[2][3][6] Chem, 2013).[2][3][7] Validates the use of HCl salts with HBTU/DIPEA systems.
Suzuki Coupling of Thiazole/Isothiazole Derivatives
Highly efficient borylation Suzuki coupling process for 4-bromo-2-ketothiazoles.[1][2][3][9] (PubMed, 2009).[2][3] Demonstrates the necessity of specific ligands (Cy-JohnPhos/XPhos) for sulfur-containing heterocycles.[2][3]
General Handling of Isothiazoles
Isothiazoles: Synthesis, Properties and Applications.[2][3][4][5][6][10] (Russian Chemical Reviews, 2002).[2][3][10] Comprehensive background on the stability of the isothiazole core.
Minimizing side reactions during coupling of 4-bromoisothiazole amines
The following technical guide addresses the specific challenges of coupling 4-bromoisothiazole amines . This scaffold presents a unique "dual-threat" in synthesis: the isothiazole ring is electronically distinct (possess...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the specific challenges of coupling 4-bromoisothiazole amines . This scaffold presents a unique "dual-threat" in synthesis: the isothiazole ring is electronically distinct (possessing a labile S–N bond and sulfur-mediated catalyst poisoning capability), while the amine and bromide handles compete for reactivity.
Topic: Minimizing Side Reactions & Maximizing Yield
Audience: Medicinal Chemists, Process Chemists
Status: Active Guide
Executive Summary: The Isothiazole Challenge
The 4-bromoisothiazole amine scaffold is fragile. Unlike stable phenyl or pyridine systems, the isothiazole ring relies on a weak Sulfur-Nitrogen (S–N) bond.
Risk 1: Ring Fragmentation. Strong bases or nucleophiles can cleave the S–N bond, destroying your scaffold.
Risk 2: Catalyst Poisoning. The ring sulfur and the free amine can chelate Palladium (Pd), killing catalytic cycles.
Risk 3: Electronic Deactivation. The amine is poorly nucleophilic due to the electron-withdrawing heterocycle, making amide coupling sluggish.
Part 1: Troubleshooting Guides (Q&A)
Module A: Amide Coupling (Reaction at the Amine)
Context: You are trying to acylate the amine at the 3- or 5-position, but yields are low or starting material remains.
Q1: Why is my reaction stalling with standard coupling reagents (EDC/HOBt, HATU)?Diagnosis: The amine on an isothiazole ring is extremely electron-deficient (poor nucleophile). Standard activation often fails to generate an electrophile reactive enough to capture it.
Solution: Switch to High-Energy Electrophiles .
Acid Chlorides: Convert your acid to an acid chloride (SOCl2 or Oxalyl Chloride) and react in Pyridine/DCM.
Propylphosphonic Anhydride (T3P): Use T3P (50% in EtOAc) with Pyridine. This drives equilibrium by trapping water and avoids the steric bulk of HATU.
Mixed Anhydrides: Use Isobutyl chloroformate/NMM to generate the mixed anhydride in situ.
Q2: I see a new spot, but it’s not my product. Is it the "Ring Nitrogen" reacting?Diagnosis: Regioselectivity issue. The ring nitrogen (N-2) can compete with the exocyclic amine, especially if the exocyclic amine is sterically hindered or deactivated.
Solution:
Hard/Soft Acid Base Theory: The exocyclic amine is generally "harder." Use "hard" bases like Pyridine or 2,6-Lutidine rather than TEA/DIPEA.
Bis-acylation: If you observe bis-acylation (on both N's), treat the crude mixture with mild base (K2CO3 in MeOH) to selectively cleave the labile Ring-N amide, leaving the desired Exocyclic-N amide intact.
Module B: Cross-Coupling (Reaction at the Bromide)
Context: You are performing a Suzuki or Buchwald coupling at the 4-bromo position.
Q3: The reaction turns black immediately, and no conversion occurs. Is the catalyst dead?Diagnosis:Sulfur Poisoning. The isothiazole sulfur (and the free amine) is coordinating to the Pd center, displacing ligands and forming inactive Pd-black aggregates.
Solution:
Protect the Amine: Never run Pd-coupling on the free amine if possible. Protect as Boc or Acetamide first.
Ligand Overload: Use a bidentate ligand (dppf, Xantphos) that binds Pd tighter than the sulfur does.
Catalyst Choice: Switch to Pd(dppf)Cl2·DCM or Pd(dtbpf)Cl2 . These ferrocenyl ligands are bulky and resistant to sulfur displacement.
Q4: My product mass is [M-Br] (Protodehalogenation). Why am I losing the bromine?Diagnosis: The oxidative addition occurred, but the transmetallation failed. The Pd-Ar species scavenged a hydride (likely from the solvent or base) and reductively eliminated.
Solution:
Solvent Switch: Avoid alcohols (MeOH, EtOH) which act as hydride sources. Use Dioxane or Toluene .
Base Selection: Switch from Carbonates (Cs2CO3) to Phosphates (K3PO4 ). Carbonates can sometimes facilitate hydride transfer mechanisms in difficult couplings.
Temperature: Lower the temperature. Isothiazoles are reactive; 60–80°C is often sufficient. 100°C+ promotes side reactions.
Q5: The isothiazole ring disappeared! (Ring Opening)Diagnosis:Base-Mediated S–N Cleavage. Under basic conditions (especially with hydroxide or alkoxides), the S–N bond is attacked, leading to fragmentation into thiocyanates or enaminothiones.
Solution:
Avoid Strong Bases: Never use NaOtBu, NaH, or NaOH.
Use Mild Bases: Stick to KF , K3PO4 , or Cs2CO3 .
Non-Aqueous Conditions: Water promotes ring opening. Use anhydrous conditions with CsF or Ag2CO3 if necessary.
Part 2: Visualizing the Workflow
Decision Tree for Optimization
This diagram guides you through the logic of selecting conditions based on the specific failure mode you are observing.
Caption: Logical flow for troubleshooting catalytic coupling failures with isothiazoles.
Part 3: Experimental Protocols
Protocol A: "Safe" Suzuki Coupling (Minimizing Ring Opening)
Designed to preserve the S–N bond while effecting cross-coupling.
Degassing: Charge a reaction vial with Substrate, Boronic Acid, and Base. Cap and purge with Argon for 5 minutes. Crucial: Oxygen accelerates catalyst decomposition.
Solvent Addition: Add anhydrous Dioxane via syringe. Sparge with Argon for another 5 minutes.
Catalyst Addition: Quickly add Pd(dppf)Cl2·DCM.
Reaction: Heat to 80°C (Do not exceed 90°C). Monitor by LCMS every 2 hours.
Workup: Dilute with EtOAc, wash with water (pH neutral). Dry over Na2SO4.[2]
Note: If the aqueous layer is yellow/orange, ring decomposition by-products may be present.
Technical Support Center: Purification Strategies for (4-Bromoisothiazol-3-yl)methanamine Hydrochloride and its Intermediates
Welcome to the technical support center for the purification of (4-Bromoisothiazol-3-yl)methanamine hydrochloride and its synthetic intermediates. This guide is designed for researchers, scientists, and professionals in...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of (4-Bromoisothiazol-3-yl)methanamine hydrochloride and its synthetic intermediates. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we will address common challenges and provide practical, in-depth solutions to streamline your purification workflows. Our approach is grounded in established chemical principles and field-proven insights to ensure the integrity and purity of your final product.
I. Understanding the Synthetic Landscape
(4-Bromoisothiazol-3-yl)methanamine hydrochloride is a key building block in medicinal chemistry. Its synthesis typically proceeds through one of two primary routes, each presenting unique purification challenges. Understanding these pathways is crucial for effective troubleshooting.
DOT Script for Synthetic Pathways
Caption: Synthetic routes to (4-Bromoisothiazol-3-yl)methanamine hydrochloride.
II. Troubleshooting Guide: Common Purification Issues and Solutions
This section addresses specific problems you may encounter during the purification of (4-Bromoisothiazol-3-yl)methanamine hydrochloride and its intermediates.
Route A: Nitrile Reduction Pathway
Q1: My final product from the nitrile reduction is a complex mixture, and I'm struggling to isolate the primary amine. What are the likely side products and how can I minimize them?
A1: The reduction of nitriles is a robust reaction, but it's often plagued by the formation of secondary and tertiary amine impurities.[1][2] This occurs when the initially formed imine intermediate is attacked by the product primary amine.
Troubleshooting Steps:
Optimize Reaction Conditions:
Catalytic Hydrogenation (e.g., H₂/Raney Nickel): The addition of ammonia or ammonium hydroxide to the reaction mixture can significantly suppress the formation of secondary and tertiary amines by competitively reacting with the imine intermediate.[1]
Metal Hydride Reduction (e.g., LiAlH₄, BH₃-THF): Ensure slow, controlled addition of the reducing agent at a low temperature to minimize side reactions. A common issue with borane-based reagents is their decomposition at higher temperatures.[1]
Purification Strategy for Mixed Amines:
Acid-Base Extraction: This is a fundamental and effective first-pass purification. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). The primary, secondary, and tertiary amines will be protonated and move to the aqueous layer, leaving non-basic impurities in the organic phase. You can then basify the aqueous layer and re-extract the free amines.
Chromatography:
Normal Phase Chromatography: Amines are basic and can interact strongly with acidic silica gel, leading to peak tailing and poor separation.[2] To mitigate this, you can:
Add a competing amine like triethylamine (TEA) or ammonia to the mobile phase (e.g., 1-2% in a dichloromethane/methanol system).[2]
Use an amine-functionalized silica column.
Reverse Phase Chromatography (RPC): RPC can be effective for separating polar compounds like amines.[3] Running the separation at a high pH will keep the amines in their free base form, increasing their retention and improving separation.[4]
DOT Script for Nitrile Reduction Troubleshooting
Caption: General purification workflow for nitrile reduction products.
Q2: I'm having trouble crystallizing the final hydrochloride salt. It either oils out or remains as a persistent amorphous solid. What can I do?
A2: The crystallization of amine hydrochlorides can be challenging due to their high polarity and potential for hygroscopicity.[5]
Troubleshooting Crystallization:
Parameter
Troubleshooting Action
Rationale
Solvent System
Screen a variety of solvent/anti-solvent systems. Common choices include isopropanol/diethyl ether, ethanol/hexane, or acetone/water mixtures.
The right solvent system will allow the hydrochloride salt to be sparingly soluble at room temperature and insoluble at lower temperatures, promoting crystal growth over precipitation.
Water Content
Ensure your solvents are anhydrous. If the salt is hygroscopic, consider azeotropic removal of water with a solvent like toluene before crystallization.[5]
Water can interfere with the crystal lattice formation, leading to oils or amorphous solids.
Seeding
If you have a small amount of crystalline material, use it to seed the supersaturated solution.
Seeding provides a template for crystal growth and can overcome the kinetic barrier to nucleation.
Cooling Rate
Allow the solution to cool slowly to room temperature and then in a refrigerator or freezer. Avoid crash cooling.
Slow cooling encourages the formation of larger, more ordered crystals.
Protocol for Crystallization of (4-Bromoisothiazol-3-yl)methanamine hydrochloride:
Dissolve the crude (4-Bromoisothiazol-3-yl)methanamine free base in a minimal amount of a suitable solvent like isopropanol (IPA).
Slowly add a solution of HCl in IPA or bubble dry HCl gas through the solution until the pH is acidic.
If no precipitate forms, slowly add an anti-solvent such as diethyl ether or hexane until the solution becomes slightly turbid.
Warm the mixture gently to redissolve the solid, and then allow it to cool slowly to room temperature, followed by further cooling in a refrigerator.
Collect the crystals by filtration, wash with a cold solvent mixture, and dry under vacuum.[5]
Route B: Hofmann Rearrangement Pathway
Q3: After performing the Hofmann rearrangement on 4-bromoisothiazole-3-carboxamide, my product is contaminated with unreacted starting material and other impurities. How can I purify the desired amine?
A3: The Hofmann rearrangement involves several steps, and incomplete reaction or side reactions can lead to a mixture of products.[3][6][7] The key intermediate is an isocyanate, which can react with water to form the desired amine or with other nucleophiles present in the reaction mixture.
Common Impurities and Removal Strategies:
Unreacted 4-bromoisothiazole-3-carboxamide: This is a neutral compound and can be separated from the basic amine product by acid-base extraction.
Symmetrical Urea Byproduct: This can form if the intermediate isocyanate reacts with the product amine. This urea derivative will be less basic than the desired amine and can often be separated by careful column chromatography.
Carbamate Intermediate: If the reaction is quenched with an alcohol instead of water, a stable carbamate may form.[4] This can be hydrolyzed to the amine under acidic or basic conditions.
Purification Workflow for Hofmann Rearrangement Products:
Initial Workup: After the reaction is complete, quench the mixture with water and extract with an organic solvent.
Acid-Base Extraction: Wash the organic layer with dilute acid to extract the basic amine product into the aqueous phase, leaving behind the neutral starting material and urea byproduct in the organic layer.
Isolation of the Amine: Basify the aqueous layer and extract the free amine with an organic solvent.
Final Purification: The isolated amine can be further purified by column chromatography or crystallization of the hydrochloride salt as described in Q2.
III. Frequently Asked Questions (FAQs)
Q1: What are the key stability considerations for the bromoisothiazole ring during purification?
A1: The isothiazole ring is generally stable under many purification conditions. However, it can be susceptible to cleavage under strongly reductive or basic conditions.[8] It is advisable to use mild conditions whenever possible and to monitor the integrity of the heterocyclic ring by techniques such as NMR spectroscopy.
Q2: Are there any specific analytical techniques that are particularly useful for monitoring the purity of (4-Bromoisothiazol-3-yl)methanamine hydrochloride?
A2: Yes, a combination of techniques is recommended:
¹H and ¹³C NMR Spectroscopy: To confirm the structure of the desired product and identify any major impurities.
LC-MS (Liquid Chromatography-Mass Spectrometry): To determine the purity of the sample and identify the molecular weights of any impurities.
TLC (Thin Layer Chromatography): A quick and easy way to monitor the progress of a reaction and the effectiveness of a purification step. For amines, it is often beneficial to add a small amount of triethylamine to the developing solvent to prevent streaking.
Q3: Can I use a Boc-protecting group strategy to aid in the purification?
A3: Yes, protecting the amine with a tert-butyloxycarbonyl (Boc) group can be a very effective strategy. The resulting Boc-protected amine is generally less polar and more amenable to standard silica gel chromatography. The Boc group can then be cleanly removed under acidic conditions (e.g., with trifluoroacetic acid or HCl in an organic solvent) to yield the desired amine hydrochloride salt.
IV. References
Nitrile to Amine - Common Conditions. Organic Chemistry Portal. Available at: [Link]
Nitrile reduction. In Wikipedia. Available at: [Link]
Reduction of nitriles. Chemguide. Available at: [Link]
Forming oxalate salts of amines. ScienceMadness Discussion Board. Available at: [Link]
Hofmann rearrangement. In Wikipedia. Available at: [Link]
Hofmann Rearrangement. Chemistry Steps. Available at: [Link]
Reactions of Nitriles. Chemistry Steps. Available at: [Link]
Hofmann Rearrangement of Carboxamides Mediated by N-Bromoacetamide. Semantic Scholar. Available at: [Link]
Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. Journal of the Chemical Society, Perkin Transactions 1, (2), 239-245. Available at: [Link]
Kalogirou, A. S., & Koutentis, P. A. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. Molbank, 2023(1), M1557. Available at: [Link]
Removing residual solvents from (4-Bromoisothiazol-3-yl)methanamine hydrochloride salts
This guide serves as a specialized Technical Support Center for researchers working with (4-Bromoisothiazol-3-yl)methanamine hydrochloride . It is designed to address the specific physicochemical challenges of this salt...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized Technical Support Center for researchers working with (4-Bromoisothiazol-3-yl)methanamine hydrochloride . It is designed to address the specific physicochemical challenges of this salt form, particularly regarding residual solvent entrapment, hygroscopicity, and thermal stability.
Before proceeding, determine the nature of your residual solvent issue using the logic flow below.
Figure 1: Decision matrix for selecting the optimal solvent removal protocol based on solvent-solute interaction types.
Troubleshooting & FAQs
Issue 1: "I cannot remove Methanol/Ethanol below ICH limits, even after days of vacuum drying."
Diagnosis: Lattice Solvation & Genotoxin Risk.
Primary amines formed as hydrochloride salts in alcoholic solvents frequently form stoichiometric solvates . The alcohol molecules hydrogen-bond into the crystal lattice (bridging the ammonium cation and chloride anion). Standard vacuum drying removes surface solvent but fails to break these lattice forces.
Critical Warning: Heating amine hydrochlorides in the presence of residual methanol can generate Methyl Chloride (MeCl) , a known genotoxin, via nucleophilic attack of the chloride ion on the protonated alcohol [1].
Corrective Action (Protocol A - Displacement Reslurry):
Do not increase heat. Instead, perform a "swish" or reslurry using a solvent that does not solvate the salt but is miscible with the alcohol (e.g., Ethyl Acetate or MTBE).
Suspend the solid in 10 volumes of Ethyl Acetate.
Stir vigorously at room temperature for 6–12 hours.
Filter and dry.[1][2] The EtOAc displaces the alcohol, and EtOAc itself is much easier to remove (Class 3 solvent) and does not hydrogen bond strongly to the salt.
Issue 2: "The solid turns yellow/brown during oven drying at 60°C."
Diagnosis: Oxidative Degradation or HCl Loss.
Isothiazoles are electron-deficient heterocycles. While generally stable, the (4-Bromoisothiazol-3-yl)methanamine moiety can be sensitive to oxidation, particularly if the free base is liberated.
Mechanism: If the salt is wet, heating can cause partial dissociation of HCl (vapor pressure effect), locally generating the free amine which oxidizes rapidly in air.
Impurity Interaction: If trace aldehydes are present from previous steps, heating accelerates condensation reactions (discoloration).
Corrective Action:
Strict Temperature Limit: Do not exceed 40–45°C.
Nitrogen Bleed: Use a vacuum oven with a slight nitrogen bleed. This prevents oxidation and helps sweep away heavy solvent vapors that stagnate in a static vacuum.
Issue 3: "The material becomes a sticky gum when I transfer it to the balance."
Diagnosis: Hygroscopicity.
Amine hydrochloride salts are notorious for being hygroscopic.[3][4] The 4-bromo substituent adds lipophilicity, but the ionic headgroup dominates the surface properties. Absorption of atmospheric water lowers the glass transition temperature (Tg), causing the crystal structure to collapse into a gum (deliquescence).
Corrective Action:
Handling: Minimize exposure. Weigh in a glove box or use a "weighing boat" technique where the vial is only opened inside the balance chamber.
Drying: If the material has gummed, you must azeotrope the water out (Protocol B) to restore crystallinity. Simple vacuum drying often fails once deliquescence occurs because the water is trapped inside a viscous gel.
Best for: Removing Methanol, Ethanol, Isopropanol trapped in the lattice.
Parameter
Specification
Solvent
Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE)
Ratio
10 mL solvent per 1 g of salt (10V)
Temperature
20–25°C (Room Temp) - Do not reflux
Time
Minimum 4 hours (Overnight preferred)
Step-by-Step:
Place the crude salt in a round-bottom flask.
Add the displacement solvent (EtOAc).
Stir vigorously. The crystal shape may change as the solvate breaks; this is normal.
Filter the solid using a sintered glass funnel (avoid paper filters which may introduce fibers/moisture).
Wash the cake with 2 volumes of fresh EtOAc.
Dry in a vacuum oven at 40°C.
Protocol B: Azeotropic Distillation (For Water Removal)
Best for: Recovering gummy/hygroscopic material.
Parameter
Specification
Solvent
Toluene (BP 110°C) or 2-MeTHF
Azeotrope
Toluene/Water azeotrope boils at ~85°C
Equipment
Rotavap or Dean-Stark apparatus
Step-by-Step:
Dissolve/suspend the gummy salt in Toluene (10–15 volumes).
Optional: If the salt is not soluble, add a small amount of Methanol to dissolve it completely, then add the Toluene.
Concentrate on a rotary evaporator at 45–50°C under reduced pressure.
Observation: As the solvent evaporates, the water is carried off with the toluene. The product should precipitate as a fine, white, crystalline powder.
Repeat the toluene addition and evaporation 2x if necessary.
Regulatory & Safety Limits (ICH Q3C)
When validating your drying process, ensure residual solvents meet the International Council for Harmonisation (ICH) Q3C guidelines.
Solvent
Class
PDE (mg/day)
Concentration Limit (ppm)
Concern
Methanol
Class 2
30.0
3,000
Toxicity / Genotoxin precursor
Toluene
Class 2
8.9
890
Neurotoxicity
DCM
Class 2
6.0
600
Carcinogenicity
Ethanol
Class 3
50.0
5,000
Low Toxicity
EtOAc
Class 3
50.0
5,000
Low Toxicity
Note: If multiple Class 2 solvents are present, ensure the cumulative daily exposure does not exceed limits [2].
References
Teasdale, A., et al. (2009). "Controlling the Genotoxins Ethyl Chloride and Methyl Chloride Formed During the Preparation of Amine Hydrochloride Salts from Solutions of Ethanol and Methanol." Organic Process Research & Development, 14(4), 999-1007. Link
ICH Expert Working Group. (2021). "ICH Harmonised Guideline Q3C(R8): Impurities: Guideline for Residual Solvents." International Council for Harmonisation.[5] Link
BenchChem Technical Support. (2025). "Effective Drying of Aniline Hydrochloride Salts." BenchChem Technical Guides. Link
Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.
Comparative Guide: FTIR Spectrum Analysis of Isothiazole Amine Hydrochloride Salts
Executive Summary: The Analytical Challenge Isothiazole derivatives are critical scaffolds in modern medicinal chemistry, serving as bioisosteres for pyridine and thiazole rings in antibiotics, antivirals, and anti-infla...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Analytical Challenge
Isothiazole derivatives are critical scaffolds in modern medicinal chemistry, serving as bioisosteres for pyridine and thiazole rings in antibiotics, antivirals, and anti-inflammatory agents. To improve bioavailability, these basic amines are frequently converted into their hydrochloride (HCl) salt forms .
While the salt form enhances solubility, it introduces significant complexity to Infrared (IR) characterization.[1] The formation of the ammonium cation (
) creates broad, intense spectral features that often obscure the diagnostic C-H stretching and isothiazole ring vibrations.
This guide provides an objective comparison of the two primary FTIR acquisition modes—Transmission (KBr Pellet) and Attenuated Total Reflectance (ATR) —specifically optimized for these hygroscopic salts. It further details a self-validating protocol for spectral deconvolution.
Comparative Methodology: KBr Pellet vs. Diamond ATR
For isothiazole amine HCl salts, the choice of sampling technique is not merely a matter of convenience; it dictates the integrity of the spectral data.
Technical Comparison Matrix
Feature
Transmission (KBr Pellet)
Diamond ATR (Single Bounce)
Principle
Beam passes through sample dispersed in KBr matrix.
Beam reflects off sample surface (evanescent wave).
Moisture Sensitivity
High Risk: KBr is hygroscopic; HCl salts attract water.
Low Risk: Minimal atmospheric exposure; no matrix.
Spectral Resolution
High; excellent for weak overtone bands.
Medium; peak broadening can occur due to contact.[2]
Peak Intensity
Linear (Beer-Lambert Law).
Wavelength dependent (Stronger at low wavenumbers).[1][2]
Sample Prep Time
10–15 mins (Grinding/Pressing).
< 1 min (Direct application).
Best Use Case
Structural elucidation of weak overtones; Library matching.
Routine ID; QC of hygroscopic salts; Polymorph screening.
Decision Framework (Workflow)
The following logic flow illustrates when to deploy each method based on sample physical properties and analytical goals.
Figure 1: Decision matrix for selecting the optimal FTIR sampling technique for amine salts.
Detailed Spectral Interpretation
The spectrum of an isothiazole amine hydrochloride is dominated by the protonation of the nitrogen. Successful analysis requires distinguishing the "salt bands" from the "ring bands."
The High-Frequency Region (2400–3200 cm⁻¹)
Unlike the sharp doublet seen in free primary amines (~3300/3400 cm⁻¹), the HCl salt exhibits a broad, continuous absorption band often referred to as the "ammonium envelope."
Primary Amine Salts (
): Broad, strong absorption centered near 3000 cm⁻¹ , extending down to 2500 cm⁻¹. This obscures the aromatic C-H stretches of the isothiazole ring (typically 3000–3100 cm⁻¹).
Combination Bands: A series of weak overtone bands often appears between 2000–2500 cm⁻¹ . These are diagnostic for the amine salt form but are often only visible in KBr transmission spectra.
The Fingerprint Region (600–1700 cm⁻¹)
This is where the isothiazole ring identity is confirmed.
To ensure data integrity, the following protocol minimizes moisture interference, which is the primary cause of spectral degradation in HCl salts.
Protocol A: Diamond ATR (Recommended for Routine ID)
Objective: Rapid acquisition with minimal hydrolysis.
Crystal Cleaning: Clean the diamond surface with isopropanol. Ensure it is completely dry. Residual solvent mimics alcohol O-H bands.
Background Scan: Collect an open-air background (32 scans minimum).
Sample Loading: Place a small amount (1–2 mg) of the isothiazole HCl salt onto the center of the crystal.
Compression: Lower the pressure arm.
Critical Step: Apply force gradually. Watch the live preview. Stop increasing pressure when peak heights stabilize. Over-pressure on hard HCl crystals can damage softer ZnSe crystals (less of a risk with Diamond, but good practice).
Post-Processing: Apply "ATR Correction" in your software to adjust relative peak intensities for comparison with transmission libraries.
Protocol B: KBr Pellet (Recommended for Structural Detail)
Objective: High-resolution visualization of overtone bands.
Drying: Dry KBr powder at 110°C overnight. Store in a desiccator.
Ratio: Mix sample:KBr at a 1:100 ratio (approx. 2 mg sample to 200 mg KBr).
Causality: Too much sample leads to "bottoming out" (flat-lining) of the strong ammonium bands, destroying quantitative data.
Grinding: Grind quickly in an agate mortar.
Risk: Excessive grinding time increases moisture absorption from the air.
Pressing: Evacuate the die (remove air) and press at 8–10 tons for 2 minutes.
Validation: Check the region at 3400 cm⁻¹ and 1640 cm⁻¹. If distinct broad bands appear here that were not in the ATR, your pellet is wet.[2] Discard and re-dry.
Logic of Spectral Assignment
The following diagram illustrates the thought process for deconvoluting the overlapping regions of the spectrum.
Figure 2: Logic flow for distinguishing salt formation from ring identity.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative text on general amine salt assignments).
NIST Chemistry WebBook. Infrared Spectra of Thiazole and Isothiazole Derivatives. National Institute of Standards and Technology. Available at: [Link]
Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.
Agilent Technologies. ATR vs. Transmission: Which Technique is Right for You? Technical Note. Available at: [Link]
A Comparative Guide to the Reactivity of 4-Bromo- vs. 4-Chloro-isothiazole Methanamines for Drug Development Professionals
Executive Summary In the landscape of medicinal chemistry and materials science, halogenated heterocyclic compounds are indispensable building blocks. The isothiazole nucleus, in particular, is a privileged scaffold foun...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the landscape of medicinal chemistry and materials science, halogenated heterocyclic compounds are indispensable building blocks. The isothiazole nucleus, in particular, is a privileged scaffold found in numerous biologically active agents. The choice of halogen at key positions, such as the C4-position of isothiazole methanamines, is a critical design parameter that profoundly influences synthetic strategy and molecular complexity. This guide provides an in-depth comparison of the reactivity of 4-bromo-isothiazole methanamines and their 4-chloro counterparts, offering field-proven insights and experimental frameworks to aid researchers in making informed strategic decisions. We will dissect the fundamental physicochemical properties that govern their differential reactivity in two major classes of transformations: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions.
Foundational Physicochemical Differences: C-Br vs. C-Cl Bonds
The divergent reactivity of 4-bromo- and 4-chloro-isothiazole methanamines is rooted in the intrinsic properties of the carbon-halogen bond. Understanding these differences is paramount to predicting reaction outcomes and optimizing conditions.
Bond Length and Strength: The Carbon-Bromine (C-Br) bond is longer and weaker than the Carbon-Chlorine (C-Cl) bond.[1][2] The average bond dissociation energy for a C-Br bond is approximately 285 kJ/mol, whereas for a C-Cl bond, it is around 327 kJ/mol.[1] This lower bond energy for C-Br is a key determinant in reactions where bond cleavage is part of the rate-determining step, most notably in the oxidative addition step of cross-coupling reactions.
Electronegativity and Polarizability: Chlorine is more electronegative than bromine, leading to a more polarized C-Cl bond. However, bromine is more polarizable, meaning its electron cloud is more easily distorted. This higher polarizability plays a crucial role in stabilizing transition states and intermediates, particularly in nucleophilic aromatic substitution.
These fundamental properties create a reactivity dichotomy that can be strategically exploited in multi-step syntheses.
Caption: Key Physicochemical Differences.
Reactivity in Nucleophilic Aromatic Substitution (SNAr)
Nucleophilic aromatic substitution is a cornerstone reaction for functionalizing electron-deficient aromatic rings. The mechanism proceeds via a two-step addition-elimination pathway involving a resonance-stabilized intermediate known as a Meisenheimer complex.[3][4]
Caption: The SNAr Addition-Elimination Mechanism.
Counterintuitively to what is observed in aliphatic SN2 reactions, the typical reactivity order for halogens in SNAr is F > Cl ≈ Br > I.[3][5][6] This is because the rate-determining step is the initial nucleophilic attack to form the Meisenheimer complex, not the subsequent loss of the halide.[3][6]
Comparative Analysis:
4-Chloro-isothiazole methanamine: The higher electronegativity of chlorine more effectively withdraws electron density from the isothiazole ring via the inductive effect. This stabilizes the negatively charged Meisenheimer complex formed during the nucleophilic attack, thereby lowering the activation energy of this rate-determining step.[3]
4-Bromo-isothiazole methanamine: While still effective, bromine's lower electronegativity provides less stabilization for the anionic intermediate compared to chlorine.
Reactivity in Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Myaura and Sonogashira couplings, are powerful tools for C-C bond formation.[7][8][9] The universally accepted mechanism involves a catalytic cycle where the initial oxidative addition of the aryl halide to a Pd(0) complex is often the rate-limiting step.[10][11]
Caption: Generalized Catalytic Cycle for Suzuki Coupling.
The reactivity of aryl halides in the oxidative addition step follows the order: I > Br >> Cl.[12] This trend is directly correlated with the carbon-halogen bond dissociation energy.
Comparative Analysis:
4-Bromo-isothiazole methanamine: The significantly weaker C-Br bond allows for a much faster rate of oxidative addition to the palladium(0) catalyst.[12][13] This translates to lower required catalyst loadings, milder reaction temperatures, and shorter reaction times.
4-Chloro-isothiazole methanamine: The strong C-Cl bond makes oxidative addition more difficult and energetically demanding.[10] Consequently, reactions with 4-chloro substrates often require more forcing conditions: higher temperatures, higher catalyst loadings, and specialized, highly active phosphine ligands (e.g., bulky, electron-rich phosphines like P(t-Bu)₃ or Buchwald-type ligands) to facilitate the challenging C-Cl bond cleavage.[9]
Requires forcing conditions, often amine/solvent-free methods.[14]
Mild conditions, often copper-free methods are viable.[8]
C-Br bond is more amenable to catalysis.
Synthetic Utility
Useful for selective reactions where a C-Br bond is present elsewhere; more cost-effective starting material.
Preferred for rapid analogue synthesis and reactions with sensitive substrates.
Strategic choice based on reactivity and cost.
Experimental Protocols
The following protocols are generalized frameworks. Researchers should perform small-scale optimization of base, solvent, and temperature for their specific substrates.
This protocol outlines more robust conditions often required for the less reactive 4-chloro-isothiazole methanamine , adapted from modern copper-free methodologies.
PdCl₂(PPh₃)₂ (0.03 equiv) or a more active pre-catalyst.
Tetrabutylammonium fluoride (TBAF), 1M in THF (3.0 equiv)
Anhydrous, amine-free solvent (e.g., THF or DMF)
Procedure:
To a flame-dried Schlenk tube, add the 4-chloro-isothiazole methanamine and the palladium catalyst.
Evacuate and backfill with Argon three times.
Add the anhydrous solvent, followed by the terminal alkyne.
Add the TBAF solution dropwise at room temperature.
Heat the reaction mixture to 60-100 °C, depending on substrate reactivity.
Monitor the reaction progress by TLC or LC-MS. Reaction times can be significantly longer (12-24 hours).
Upon completion, cool the mixture and quench with saturated aqueous ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry, and concentrate.
Purify by flash column chromatography.
Strategic Application in Drug Discovery
The choice between a 4-bromo or 4-chloro isothiazole methanamine is a strategic one:
Use 4-Bromo-isothiazole Methanamine for:
Speed and Efficiency: When the primary goal is rapid library generation via cross-coupling, the bromo-derivative is superior.
Late-Stage Functionalization: Its mild reaction conditions are ideal for modifying complex molecules with sensitive functional groups.
Orthogonal Reactivity: In a molecule containing both a chloro and a bromo substituent, the bromo position can be selectively functionalized via cross-coupling, leaving the chloro group untouched for subsequent SNAr reactions.
Use 4-Chloro-isothiazole Methanamine for:
Cost-Effectiveness: Aryl chlorides are often less expensive starting materials than their bromide counterparts.
SNAr-focused Synthesis: When the key transformation is a nucleophilic substitution, the chloro-derivative provides equal or slightly better reactivity.
Building Block for Bromo-derivatives: The chloro-compound can serve as a precursor to the more reactive bromo-analogue via halogen exchange reactions if needed.
By understanding these fundamental principles of reactivity, drug development professionals can design more efficient, robust, and versatile synthetic routes, accelerating the discovery of novel therapeutics.
References
Benchchem. Bromide vs.
Inorganic Chemistry Frontiers.
PMC.
Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
Wikipedia.
ACS Publications. Rate and Mechanism of the Oxidative Addition of Aryl Halides to Palladium(0) Complexes Generated in Situ from a Pd(0)−Triolefinic Macrocyclic Complex and Phosphines. Organometallics.
ResearchGate. Kinetics of the Oxidative Addition of ortho-Substituted Aryl Halides to Palladium(0) Complexes.
Quora. What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H?.
Chemical Science (RSC Publishing). (2022).
Organic Chemistry | OpenStax. (2023). 16.
ResearchGate.
Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions with 4-(bromomethyl)thiazole.
Organic Chemistry Portal. Suzuki Coupling.
Organic Chemistry Portal. Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions.
As a specialized heterocyclic building block, specific toxicological data (LD50) for this exact CAS is likely absent from public registries. Therefore, Universal Precaution logic must be applied based on its functional groups:
Isothiazole Core: Structurally similar to methylisothiazolinone (MIT), a known, potent skin sensitizer . Repeated exposure may cause severe contact dermatitis.
Primary Amine (HCl Salt): The hydrochloride salt form renders the compound hygroscopic and acidic. Inhalation of dust will cause immediate, severe irritation to the upper respiratory tract (burning sensation).
Critical Directive: Treat this substance as a corrosive solid and a sensitizer . Do not handle on open benchtops.
Part 2: The Defense Layer (PPE Selection)
Standard "lab coat and gloves" are insufficient for sensitizing organohalogens. You must employ a barrier strategy that accounts for permeation and dust generation.[1]
PPE Specification Matrix
Protection Zone
Recommended Equipment
Scientific Rationale
Hand (Primary)
Double Nitrile Gloves (min 5 mil outer)
Permeation Defense: Halogenated amines can permeate thin nitrile. The outer glove acts as a sacrificial layer; the inner glove (different color) provides visual breach detection.
Respiratory
Fume Hood (Primary) or N95/P100 (Secondary)
Particulate Control: HCl salts form fine, electrostatic dust. A fume hood (face velocity 80–100 fpm) is mandatory. If weighing outside a hood is unavoidable, a fit-tested N95 is the minimum requirement.
Eye/Face
Chemical Splash Goggles
Mucosal Protection: Safety glasses allow dust entry from the sides. Goggles seal the orbital area against corrosive dust and acidic vapors.
Body
Tyvek® Sleeves or Lab Coat + Apron
Wrist Gap Protection: The gap between the glove cuff and lab coat is the #1 exposure point. Tyvek sleeves bridge this gap.
Visual Decision Tree: PPE Hierarchy
The following diagram outlines the decision logic for selecting controls based on the operation scale.
Caption: Operational logic for PPE selection. Note the specific requirement for glove upgrades when using halogenated solvents like DCM, which are common for isothiazole chemistry.
Part 3: Operational Protocol
3.1 Weighing & Solubilization (The Critical Risk Phase)
The highest risk of exposure occurs during the transition from solid to solution due to dust generation.
Static Neutralization:
Problem: HCl salts are often dry and carry static charge, causing "jumping" of powder.
Solution: Use an anti-static gun or polonium strip near the balance. Use weighing paper/boats, never weigh directly into a flask neck (risk of spill).
The "Wet-Wipe" Technique:
Place a damp Kimwipe (water-moistened) on the fume hood surface next to the balance.
Any stray grains of powder will adhere to the wet wipe rather than becoming airborne dust.
Solubilization:
Caution: Dissolving amine hydrochlorides can be mildly exothermic.
Add the solid to the solvent slowly.
Incompatibility:Do not mix directly with strong oxidizing agents (e.g., KMnO4, H2O2) or strong bases (NaOH) without cooling; this may liberate free amine vapors or bromine gas.
3.2 Reaction Monitoring
TLC/LCMS Prep: When taking aliquots, assume the syringe exterior is contaminated. Wipe syringes with a solvent-soaked tissue before removing them from the hood.
Part 4: Emergency & Disposal (The "What If")
4.1 Spill Response Workflow
Do NOT use Bleach. Hypochlorite can react with amines to form chloramines (toxic gas).
Isolate: Evacuate the immediate area (10 ft radius).
PPE Up: Don double nitrile gloves, goggles, and N95 (if outside hood).
Neutralize/Absorb:
Solid Spill: Cover with wet paper towels (to prevent dust), then wipe up.
Solution Spill: Use a universal absorbent pad or vermiculite.
Clean: Wipe surface with 1% Acetic Acid (to solubilize any free amine) followed by soap and water.
4.2 Waste Disposal Streams
Proper segregation is vital to prevent regulatory fines and dangerous side reactions in waste drums.
Waste Stream
Classification
Notes
Solid Waste
Hazardous Solid (Halogenated)
Contaminated weighing boats, gloves, and paper towels go here. Label as "Toxic/Irritant".
Liquid Waste
Halogenated Organic
Due to the Bromine atom, this compound (and its solutions) must go into the Halogenated waste stream, even if dissolved in non-halogenated solvents like Methanol.
Sharps
Chemically Contaminated Sharps
Needles/syringes used with this compound.
References & Grounding[2]
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.
Occupational Safety and Health Administration (OSHA). (n.d.).[2] Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450).
PubChem. (n.d.). Compound Summary: Isothiazole Derivatives Toxicity Profile. (General structure-activity relationship data for isothiazoles).
Ansell Chemical Resistance Guide. (8th Edition). Permeation & Degradation Data for Nitrile Gloves against Amines.